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Compound of Interest

Compound Name: rac Practolol-d7

Cat. No.: B15145453

Disclaimer: A specific Safety Data Sheet (SDS) for Practolol-d7 was not located. The following
guidance is based on general safety protocols for handling potent pharmacologically active
compounds and information available for similar beta-blockers. It is imperative to consult with
your institution's safety officer and refer to the supplier's SDS upon receipt of the material.

Practolol is a selective 31-adrenergic receptor antagonist that is no longer in clinical use due to
its high toxicity.[1] The deuterated form, Practolol-d7, is intended for research purposes only.[2]
Due to the inherent toxicity of the parent compound, stringent safety measures must be
implemented when handling Practolol-d7 to prevent occupational exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure risk when handling Practolol-d7. The following
table summarizes the recommended PPE based on general guidelines for handling hazardous
drugs.[3][4][5]
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PPE Category

Item

Specifications

Hand Protection

Gloves

Two pairs of chemotherapy-
grade, powder-free nitrile
gloves. Change gloves
regularly or immediately if

contaminated.[3][4]

Body Protection

Gown

Disposable, lint-free, low-
permeability gown with a solid
front, long sleeves, and tight-
fitting cuffs.[3]

Eye Protection

Safety Goggles

Chemical splash goggles.

Face Protection

Face Shield

To be worn in conjunction with
safety goggles, especially
when there is a risk of
splashes or aerosol

generation.[4][5]

Respiratory Protection

Respirator

An N95 respirator or higher
should be used, particularly
when handling the powder
outside of a containment
device.[4][5]

Operational Plan for Safe Handling

A systematic approach is essential for the safe handling of Practolol-d7, from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a clearly labeled, designated, and restricted-access area.

The recommended long-term storage temperature is -20°C.
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2. Engineering Controls:

« All handling of Practolol-d7 powder, including weighing and solution preparation, should be
conducted in a certified chemical fume hood, a Class Il Biosafety Cabinet, or a glove box to
prevent inhalation of the powder.[6]

3. Personal Protective Equipment (PPE) Donning and Doffing:
e Don PPE in a designated area before entering the handling area.
e The outer pair of gloves should be worn over the cuff of the gown.[3]

e Remove PPE in a manner that avoids self-contamination and dispose of it in a designated
hazardous waste container immediately after handling.

4. Weighing and Reconstitution:
» Handle the solid material with care to avoid generating dust.
e Use dedicated spatulas and weighing boats.

« If preparing a solution, add the solvent slowly to the powder to minimize aerosolization.
Practolol-d7 is soluble in DMSO.[2]

5. Spill Management:

e Have a spill kit readily available.

« In case of a spill, evacuate the area and restrict access.

o Wearing appropriate PPE, cover the spill with an absorbent material.
o Clean the area with a suitable decontaminating solution.

» All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
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All waste contaminated with Practolol-d7 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

e Solid Waste: This includes contaminated PPE (gloves, gowns, etc.), weighing papers, and
any other disposable materials that have come into contact with Practolol-d7. Place these
items in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Unused solutions containing Practolol-d7 should be collected in a designated,
sealed hazardous waste container. Do not pour down the drain.

o Sharps Waste: Needles and syringes used for transferring solutions of Practolol-d7 should
be disposed of in a designated sharps container for hazardous waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Practolol-d7 in a
laboratory setting.
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Safe Handling Workflow for Practolol-d7
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Caption: Workflow for the safe handling of Practolol-d7.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15145453?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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